Cas no 2228939-78-2 (2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol
• CAS No: 2228939-78-2
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• CID: 5927442
• PubChem ID: 165660944
• Update Time: 2025-06-11

2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol
• EN300-1924238
• 2228939-78-2

• Inchi： 1S/C10H12BrN3O/c1-6-3-8(4-7(2)10(6)11)9(5-15)13-14-12/h3-4,9,15H,5H2,1-2H3
• InChI Key： YWZJCWQWJLSCJS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 269.01637g/mol
• Monoisotopic Mass: 269.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol

Introduction to 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol (CAS No. 2228939-78-2)

2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228939-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of azido-containing alcohols, which are widely recognized for their versatility in organic synthesis and potential applications in drug development.

The molecular structure of 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol consists of an ethyl backbone substituted with an azido group at the second carbon atom and a brominated dimethylphenyl group at the fourth position. This configuration imparts distinct reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both azido and bromine functional groups allows for diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and ring-opening processes, which are pivotal in constructing intricate molecular architectures.

In recent years, there has been a surge in research focused on developing novel compounds with tailored reactivity for pharmaceutical applications. The azido group is particularly noteworthy due to its ability to participate in various synthetic pathways, such as Stille coupling, Sonogashira coupling, and transition-metal-catalyzed reactions. These transformations are essential for constructing biaryl systems, which are prevalent in many biologically active molecules. The 4-bromo-3,5-dimethylphenyl moiety further enhances the compound's utility by providing a stable aromatic core that can be modified through halogen-metal exchange or palladium-catalyzed cross-coupling reactions.

One of the most compelling aspects of 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol is its potential application in the synthesis of pharmacologically relevant compounds. Researchers have leveraged its structural features to develop intermediates for small-molecule drugs targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The ability to introduce functional groups at specific positions allows for fine-tuning of biological activity, making this compound a cornerstone in medicinal chemistry research.

The brominated dimethylphenyl ring is particularly interesting because it serves as a versatile handle for further functionalization. This motif has been employed in the synthesis of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents. The combination of an azido group and a bromo-substituted aromatic ring provides multiple pathways for constructing complex scaffolds, enabling chemists to explore novel drug candidates with high precision.

Advances in synthetic methodologies have further expanded the utility of 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol. Recent publications highlight its role in transition-metal-catalyzed reactions, where it serves as a precursor for generating biaryl compounds through palladium-catalyzed cross-coupling. These reactions are critical for constructing heterocyclic frameworks that are prevalent in many drugs on the market today. Additionally, the compound has been utilized in copper-mediated azide-transfer reactions, demonstrating its adaptability across different catalytic systems.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for drug discovery programs. Its structural features allow for rapid diversification of molecular libraries through combinatorial chemistry approaches. By employing 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol as a starting material, researchers can generate libraries of compounds with varied biological activities, facilitating high-throughput screening efforts.

In conclusion, 2-azido-2-(4-bromo-3,5-dimethylphenyl)ethan-1-ol (CAS No. 2228939-78) represents a significant advancement in synthetic chemistry with broad applications in pharmaceutical research. Its unique structural attributes enable diverse chemical transformations that are essential for developing novel therapeutic agents. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to remain a cornerstone in drug discovery efforts worldwide.